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Compound of Interest

Compound Name: Isooctyl 3-mercaptopropionate

Cat. No.: B7802764

For researchers and professionals in the scientific community, the responsible handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety protocols and a clear, step-by-step plan for
the proper disposal of Isooctyl 3-mercaptopropionate, a flammable and hazardous chemical.
Adherence to these procedures is critical for protecting personnel and the environment.

Key Safety and Hazard Information

Isooctyl 3-mercaptopropionate is classified as a flammable liquid that is harmful if swallowed
and can cause an allergic skin reaction. It is also very toxic to aquatic life with long-lasting
effects.[1] Due to these hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling Isooctyl 3-mercaptopropionate, the
following personal protective equipment should be worn:

o Eye Protection: Eyeshields or safety glasses.
e Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: In case of insufficient ventilation, use a suitable respirator. A dust
mask type N95 (US) is also mentioned as a general precaution.

Quantitative Data
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The following table summarizes the key physical and chemical properties of Isooctyl 3-
mercaptopropionate:

Property Value

CAS Number 30374-01-7[2]

Molecular Formula C11H2202S[2]

Molecular Weight 218.36 g/mol [2]

Boiling Point 109-112 °C at 2 mmHg[2]
Density 0.950 g/mL at 25 °C[2]

Flash Point -10 °C (14.0 °F) - closed cup

Step-by-Step Disposal Protocol

The proper disposal of Isooctyl 3-mercaptopropionate must be conducted in accordance with
all national and local regulations. The following protocol provides a general framework for its
safe disposal.

1. Immediate Spill Response:

In the event of a spill, immediate action is necessary to contain the material and protect
laboratory personnel.

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the affected
area and ensure the space is well-ventilated.[3] If the spill is in a fume hood, keep the hood
running.

o Containment: Cover drains to prevent the chemical from entering the wastewater system.
Use an inert, liquid-absorbent material such as Chemizorb®, sand, or vermiculite to contain
the spill.

o Collection: Carefully collect the absorbed material into a designated, sealable hazardous
waste container.
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Decontamination: Clean the affected area thoroughly with a suitable cleaning agent.

. Waste Collection and Storage:
Original Containers: Whenever possible, leave the chemical waste in its original container.
No Mixing: Do not mix Isooctyl 3-mercaptopropionate waste with other chemical waste.

Labeling: Clearly label the waste container with the chemical name and any associated
hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
sources of ignition.[4] The container must be kept tightly closed.

. Final Disposal:

Approved Facility: The disposal of Isooctyl 3-mercaptopropionate must be carried out by
an approved and licensed hazardous waste disposal company.[3][5]

Documentation: Complete all necessary waste disposal manifests and paperwork as
required by your institution and local regulations.

EHS Coordination: Coordinate with your institution's Environmental Health and Safety (EHS)
department for the collection and disposal of the hazardous waste.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Isooctyl 3-
mercaptopropionate.
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Caption: Logical workflow for the safe disposal of Isooctyl 3-mercaptopropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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